Cas no 2228629-89-6 (2-fluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-amine)

• Product Name: 2-fluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-amine
• CAS No: 2228629-89-6
• MF: C₅H₁₀FN₅
• MW: 159.164803028107
• CID: 5906097
• PubChem ID: 165712876
• Update Time: 2025-06-22

2-fluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-amine
• 2228629-89-6
• EN300-1733353

• Inchi： 1S/C5H10FN5/c6-5(3-7)1-2-11-4-8-9-10-11/h4-5H,1-3,7H2
• InChI Key： GACPYIZQNFAHNQ-UHFFFAOYSA-N
• SMILES： FC(CN)CCN1C=NN=N1

Computed Properties

• Exact Mass: 159.09202350g/mol
• Monoisotopic Mass: 159.09202350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-fluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-amine

Introduction to 2-fluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-amine (CAS No. 2228629-89-6)

2-fluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-amine, identified by the chemical abstracts service number CAS No. 2228629-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both fluorine and tetrazole functional groups, which are known for their ability to modulate biological pathways through interactions with target proteins and enzymes. The structural motif of this compound presents a unique combination of pharmacophoric elements that make it a promising candidate for further exploration in drug discovery.

The fluorine atom in 2-fluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-amine introduces a degree of metabolic stability and lipophilicity, which are critical factors in determining the bioavailability and efficacy of potential therapeutic agents. The tetrazole ring, on the other hand, is a well-documented scaffold in medicinal chemistry, known for its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. These features collectively contribute to the compound's potential as an intermediate or lead molecule in the development of novel pharmaceuticals.

In recent years, there has been a surge in research focused on fluorinated tetrazole derivatives due to their demonstrated utility in various therapeutic areas. For instance, studies have highlighted the role of such compounds in inhibiting kinases and other enzymes involved in cancer signaling pathways. The presence of both fluorine and tetrazole moieties in CAS No. 2228629-89-6 suggests that it may exhibit similar properties, making it a valuable asset in the quest for new anti-cancer agents.

Moreover, the butanamidine moiety at the 1-position of the molecule provides an amine group that can be further functionalized to enhance binding affinity or to introduce additional pharmacological properties. This flexibility allows chemists to modify the compound into more sophisticated derivatives tailored for specific biological targets. The synthesis of 2-fluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity.

The use of computational methods such as molecular docking and quantum mechanical calculations has become increasingly prevalent in the study of such compounds. These techniques enable researchers to predict binding modes and interaction energies between CAS No. 2228629-89-6 and potential targets with remarkable accuracy. Preliminary computational studies suggest that this compound may interact with proteins involved in inflammatory responses and neurodegenerative diseases, opening up avenues for therapeutic intervention.

Experimental validation of these hypotheses often involves in vitro assays designed to assess the biological activity of 2-fluoro-4-(1H-1,2,3,4-tetrazol-1-yl)butan-1-amine. Such assays can provide insights into its efficacy against specific disease-related pathways. For example, cell-based assays may be employed to evaluate its potential as an inhibitor of tumor growth or as a modulator of immune responses. The results from these experiments are crucial for determining the next steps in drug development pipelines.

The structural complexity of CAS No. 2228629-89-6 also presents challenges in terms of synthetic accessibility and scalability. Advanced synthetic strategies may be required to produce sufficient quantities for preclinical studies without compromising quality. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis could play pivotal roles in streamlining the synthetic route while maintaining high enantioselectivity if needed.

In conclusion,2-fluoro-4-(1H-1,2,3,4-tetrazol-1-y)butanamidine (CAS No 2228629 -89 -6) represents a fascinating compound with significant potential in pharmaceutical research Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases particularly those involving dysregulated kinase activity or inflammatory processes Further exploration into its biological activity synthesis and computational modeling will be essential steps toward realizing its full pharmacological promise